5-chloro-2-(ethylsulfonyl)-N-{5-[(4-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrimidine-4-carboxamide

• Molecular Formula: C16H13ClFN5O3S3
• Molecular Weight: 473.9404
• IUPAC Name: 5-chloro-2-ethylsulfonyl-N-[5-[(4-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C16H13ClFN5O3S3/c1-2-29(25,26)15-19-7-11(17)12(20-15)13(24)21-14-22-23-16(28-14)27-8-9-3-5-10(18)6-4-9/h3-7H,2,8H2,1H3,(H,21,22,24)
• InChI Key: STMZDQVBLSURLA-UHFFFAOYSA-N
• SMILES: O=C(C1=NC(S(=O)(CC)=O)=NC=C1Cl)NC2=NN=C(SCC3=CC=C(F)C=C3)S2
• Canonical SMILES: CCS(=O)(=O)C1=NC=C(C(=N1)C(=O)NC2=NN=C(S2)SCC3=CC=C(C=C3)F)Cl
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: IDR-0081053; IDR 0081053; IDR0081053

Description

IDR-0081053 is a novel bactericidal agent against m. tuberculosis under acidic conditions, being effective at sterilizing cultures in a concentration-dependent fashion at the highest concentrations

Scientific Research Applications

Antimicrobial and Antifungal Properties

A study by Sych et al. (2019) explored the synthesis of heterocyclic compounds, including derivatives similar to the specified compound, demonstrating their antimicrobial and antifungal activities. These compounds were found to be sensitive to both Gram-positive and Gram-negative bacteria and exhibited antifungal activity against Candida albicans.

Potential in Cancer Treatment

Research on carbonic anhydrase inhibitors by Ilies et al. (2003) identified compounds, including those with structural similarities to the specified compound, as potential antitumor agents. The study found that these compounds could effectively inhibit tumor-associated isozyme IX of carbonic anhydrase.

Application in Ophthalmology

A study by Barboiu et al. (1999) synthesized derivatives related to the specified compound, showing efficacy in lowering intraocular pressure in glaucoma treatment. These compounds, as carbonic anhydrase inhibitors, played a significant role in aqueous humor secretion in the eye.

Antiviral Activity

Chen et al. (2010) discovered that derivatives of thiadiazole sulfonamides, closely related to the specified compound, possess antiviral activity, specifically against tobacco mosaic virus (Chen et al., 2010).

Antiproliferative Effects in Cancer Research

Research by Mert et al. (2014) synthesized pyrazole-sulfonamide derivatives, structurally related to the specified compound, showing promising antiproliferative activities against various cancer cell lines.